Cas no 231953-31-4 (1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene)

1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene structure
231953-31-4 structure
Product Name:1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene
CAS No:231953-31-4
MF:C8H5Br2F3
MW:317.928511381149
CID:1029257
PubChem ID:2736802
Update Time:2025-04-20

1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene
    • CS-0449977
    • Benzene, 1,3-dibromo-2-methyl-5-(trifluoromethyl)-
    • SCHEMBL12535480
    • DTXSID50371616
    • PYNWLQMFGMGAHM-UHFFFAOYSA-N
    • 2,6-Dibromo-4-(trifluoromethyl)toluene
    • MFCD01631686
    • 231953-31-4
    • MDL: MFCD01631686
    • Inchi: 1S/C8H5Br2F3/c1-4-6(9)2-5(3-7(4)10)8(11,12)13/h2-3H,1H3
    • InChI Key: PYNWLQMFGMGAHM-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(F)(F)F)C=C(C=1C)Br

Computed Properties

  • Exact Mass: 317.86896g/mol
  • Monoisotopic Mass: 315.87101g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 0Ų

1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019089619-1g
1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene
231953-31-4 95%
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$400.00 2023-09-02
Crysdot LLC
CD12093555-5g
1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene
231953-31-4 95+%
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$823 2024-07-24
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